Cas no 25064-07-7 (Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester, sodium salt (1:1))

• Product Name: Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester, sodium salt (1:1)
• CAS No: 25064-07-7
• MF: C₆H₇NaO₅
• MW: 182.106553316116
• CID: 267799
• PubChem ID: 23666022
• Update Time: 2025-04-19

Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester, sodium salt (1:1)
• sodium,3-methoxy-2-methoxycarbonyl-3-oxoprop-1-en-1-olate
• sodium 3-methoxy-2-(methoxycarbonyl)-3-oxoprop-1-en-1-olate
• Sodium dimethyl (oxidomethylene)malonate
• 25064-07-7
• DTXSID00179760
• EINECS 246-596-8

• Inchi： 1S/C6H8O5.Na/c1-10-5(8)4(3-7)6(9)11-2;/h3,7H,1-2H3;/q;+1/p-1
• InChI Key： GTSNNLKEYYAUGF-UHFFFAOYSA-M
• SMILES： [Na+].O(C)C(/C(=C/[O-])/C(=O)OC)=O

Computed Properties

• Exact Mass: 182.01911
• Monoisotopic Mass: 182.019118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7

Experimental Properties

• Boiling Point: 184°Cat760mmHg
• Flash Point: 67.1°C
• PSA: 75.66